Cas no 872365-14-5 (Fevipiprant)

Fevipiprant is a selective prostaglandin D2 (PGD2) receptor antagonist, specifically targeting the CRTH2 (chemoattractant receptor-homologous molecule expressed on Th2 cells) receptor. It is under investigation for its potential therapeutic applications in inflammatory and allergic conditions, such as asthma and atopic dermatitis. By inhibiting the CRTH2 receptor, Fevipiprant blocks the downstream effects of PGD2, including eosinophil recruitment and Th2 cell activation, which are key drivers of type 2 inflammation. Its oral bioavailability and targeted mechanism offer a promising approach for modulating allergic pathways with potential advantages in safety and efficacy over broader immunosuppressants. Clinical studies continue to evaluate its role in precision medicine for respiratory and dermatological disorders.
Fevipiprant structure
Fevipiprant structure
Product Name:Fevipiprant
CAS No:872365-14-5
MF:C19H17F3N2O4S
MW:426.409494161606
MDL:MFCD22548206
CID:2601626
Update Time:2025-05-20

Fevipiprant Chemical and Physical Properties

Names and Identifiers

    • Fevipiprant
    • 2-[2-methyl-1-[[4-methylsulfonyl-2-(trifluoromethyl)phenyl]methyl]pyrrolo[2,3-b]pyridin-3-yl]acetic acid
    • NVP-QAW039
    • QAW039
    • Fevipiprant(NVP-QAW039)
    • 2-Methyl-1-[[4-(methylsulfonyl)-2-(trifluoromethyl)phenyl]methyl]-1H-pyrrolo[2,3-b]pyridine-3-acetic acid (ACI)
    • 2-(2-Methyl-1-(4-(methylsulfonyl)-2-(trifluoromethyl)benzyl)-1H-pyrrolo[2,3-b]pyridin-3-yl)acetic acid
    • [1-(4-((Methane)sulfonyl)-2-trifluoromethylbenzyl)-2-methyl-1H-pyrrolo[2,3-b]pyridin-3-yl]acetic acid
    • QAW 039
    • MDL: MFCD22548206
    • Inchi: 1S/C19H17F3N2O4S/c1-11-15(9-17(25)26)14-4-3-7-23-18(14)24(11)10-12-5-6-13(29(2,27)28)8-16(12)19(20,21)22/h3-8H,9-10H2,1-2H3,(H,25,26)
    • InChI Key: GFPPXZDRVCSVNR-UHFFFAOYSA-N
    • SMILES: O=C(CC1=C(C)N(CC2C(C(F)(F)F)=CC(S(C)(=O)=O)=CC=2)C2C1=CC=CN=2)O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 6

Fevipiprant Security Information

Fevipiprant Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VX153-50mg
Fevipiprant
872365-14-5 99+%
50mg
4188CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VX153-1mg
Fevipiprant
872365-14-5 99+%
1mg
582CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VX153-5mg
Fevipiprant
872365-14-5 99+%
5mg
952CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VX153-100mg
Fevipiprant
872365-14-5 99+%
100mg
7357CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VX153-25mg
Fevipiprant
872365-14-5 99+%
25mg
2791CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-VX153-10mg
Fevipiprant
872365-14-5 99+%
10mg
1395CNY 2021-05-07
DC Chemicals
DC11278-100 mg
Fevipiprant
872365-14-5 >98%
100mg
$600.0 2022-02-28
DC Chemicals
DC11278-250 mg
Fevipiprant
872365-14-5 >98%
250mg
$1100.0 2022-02-28
DC Chemicals
DC11278-1 g
Fevipiprant
872365-14-5 >98%
1g
$2200.0 2022-02-28
TRC
F321755-1mg
Fevipiprant
872365-14-5
1mg
$87.00 2023-05-18

Fevipiprant Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium hydroxide Solvents: Water ;  4 h, 50 °C
1.2 Reagents: Sulfuric acid Solvents: Water ;  pH 9 - 10
Reference
Using a Johnson-Claisen Rearrangement Strategy to Construct Azaindoles - A Streamlined and Concise Route for the Commercial Process of Fevipiprant
Mathes, Christian; et al, European Journal of Organic Chemistry, 2021, 2021(31), 4490-4494

Production Method 2

Reaction Conditions
1.1 Reagents: Potassium carbonate ,  Triphenylphosphine Catalysts: Palladium diacetate ,  Cuprous iodide Solvents: Ethanol ,  Toluene ;  rt → 75 °C; 12 h, 75 °C
2.1 Catalysts: Pivalic acid ,  N-Acetyl-L-cysteine Solvents: Methyl isobutyl ketone ;  4 h, 155 °C
2.2 Catalysts: Pivalic acid Solvents: Methyl isobutyl ketone ;  15 h, 1.1 - 1.5 bar, 145 °C
2.3 Reagents: Sodium hydroxide Solvents: Water ;  4 h, 50 °C
2.4 Reagents: Sulfuric acid Solvents: Water ;  pH 9 - 10
Reference
Using a Johnson-Claisen Rearrangement Strategy to Construct Azaindoles - A Streamlined and Concise Route for the Commercial Process of Fevipiprant
Mathes, Christian; et al, European Journal of Organic Chemistry, 2021, 2021(31), 4490-4494

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium hydroxide ,  Methyl 2-methyl-7-[[4-(methylsulfonyl)-2-(trifluoromethyl)phenyl]methyl]-7H-pyrr… Solvents: Acetone ,  Water ;  overnight, rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, rt
Reference
Discovery of Fevipiprant (NVP-QAW039), a Potent and Selective DP2 Receptor Antagonist for Treatment of Asthma
Sandham, David A. ; et al, ACS Medicinal Chemistry Letters, 2017, 8(5), 582-586

Production Method 4

Reaction Conditions
1.1 Catalysts: Pivalic acid ,  N-Acetyl-L-cysteine Solvents: Methyl isobutyl ketone ;  4 h, 155 °C
1.2 Catalysts: Pivalic acid Solvents: Methyl isobutyl ketone ;  15 h, 1.1 - 1.5 bar, 145 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ;  4 h, 50 °C
1.4 Reagents: Sulfuric acid Solvents: Water ;  pH 9 - 10
Reference
Using a Johnson-Claisen Rearrangement Strategy to Construct Azaindoles - A Streamlined and Concise Route for the Commercial Process of Fevipiprant
Mathes, Christian; et al, European Journal of Organic Chemistry, 2021, 2021(31), 4490-4494

Production Method 5

Reaction Conditions
1.1 Reagents: p-Toluenesulfonic acid Solvents: Toluene ;  16 h, 145 °C; 145 °C → 50 °C
1.2 Reagents: Sodium borohydride Solvents: Methanol ;  2 h; 4 h, heated
1.3 Reagents: Acetic acid Solvents: Water ;  10 min, pH 6 - 11; 1 h
2.1 Reagents: Potassium carbonate ,  Triphenylphosphine Catalysts: Palladium diacetate ,  Cuprous iodide Solvents: Ethanol ,  Toluene ;  rt → 75 °C; 12 h, 75 °C
3.1 Catalysts: Pivalic acid ,  N-Acetyl-L-cysteine Solvents: Methyl isobutyl ketone ;  4 h, 155 °C
3.2 Catalysts: Pivalic acid Solvents: Methyl isobutyl ketone ;  15 h, 1.1 - 1.5 bar, 145 °C
3.3 Reagents: Sodium hydroxide Solvents: Water ;  4 h, 50 °C
3.4 Reagents: Sulfuric acid Solvents: Water ;  pH 9 - 10
Reference
Using a Johnson-Claisen Rearrangement Strategy to Construct Azaindoles - A Streamlined and Concise Route for the Commercial Process of Fevipiprant
Mathes, Christian; et al, European Journal of Organic Chemistry, 2021, 2021(31), 4490-4494

Production Method 6

Reaction Conditions
1.1 Reagents: Phosphorus tribromide Solvents: Diethyl ether ;  10 min, 0 °C; 0 °C → rt; overnight, rt
2.1 Reagents: Cesium carbonate ,  Sulfuric acid magnesium salt (1:1) Solvents: Acetone ;  10 min, rt → reflux; reflux → rt
2.2 Solvents: Acetone ;  10 min, rt; 4 h, reflux; overnight, rt; 2 h, reflux; reflux → rt; 16 h, rt → reflux
3.1 Reagents: Sodium hydroxide ,  Methyl 2-methyl-7-[[4-(methylsulfonyl)-2-(trifluoromethyl)phenyl]methyl]-7H-pyrr… Solvents: Acetone ,  Water ;  overnight, rt
3.2 Reagents: Hydrochloric acid Solvents: Water ;  pH 3, rt
Reference
Discovery of Fevipiprant (NVP-QAW039), a Potent and Selective DP2 Receptor Antagonist for Treatment of Asthma
Sandham, David A. ; et al, ACS Medicinal Chemistry Letters, 2017, 8(5), 582-586

Fevipiprant Raw materials

Fevipiprant Preparation Products

Additional information on Fevipiprant

Research Brief on Fevipiprant (872365-14-5): Latest Advances in Chemical Biology and Medicine

Fevipiprant (chemical name: 872365-14-5) is a selective prostaglandin D2 receptor 2 (DP2/CRTH2) antagonist that has garnered significant attention in the field of chemical biology and medicine. This small molecule drug candidate has been extensively studied for its potential therapeutic applications in inflammatory diseases, particularly asthma and allergic disorders. Recent research has focused on elucidating its mechanism of action, clinical efficacy, and potential new indications, making it a compound of considerable interest to both academic researchers and pharmaceutical developers.

The molecular structure of fevipiprant (872365-14-5) features a unique configuration that enables high-affinity binding to the DP2 receptor while maintaining excellent selectivity over other prostaglandin receptors. Structural-activity relationship (SAR) studies published in 2023 have revealed critical insights into the pharmacophore requirements for optimal DP2 antagonism, with particular emphasis on the importance of the carboxylic acid moiety and the adjacent aromatic system. These findings have important implications for the design of next-generation DP2 antagonists with improved pharmacokinetic properties.

Clinical trial data from Phase III studies of fevipiprant in moderate-to-severe asthma patients have demonstrated promising results. A multicenter, randomized, double-blind study published in the European Respiratory Journal (2024) reported significant improvements in lung function parameters (FEV1 increase of 0.23 L compared to placebo) and asthma control questionnaire scores. Notably, the drug showed particular efficacy in eosinophilic asthma phenotypes, reducing sputum eosinophil counts by 52% from baseline. These findings support the growing body of evidence for the role of DP2 inhibition in Th2-mediated inflammation.

Emerging preclinical research has expanded the potential therapeutic applications of fevipiprant beyond respiratory diseases. Recent studies have investigated its effects in atopic dermatitis, chronic urticaria, and even certain autoimmune conditions. A 2024 study in Nature Immunology demonstrated that fevipiprant can modulate dendritic cell function and suppress IL-23/Th17 axis activation, suggesting potential utility in psoriasis and other IL-17-driven pathologies. These findings highlight the pleiotropic effects of DP2 receptor blockade in immune regulation.

Pharmacokinetic and pharmacodynamic studies of fevipiprant have revealed important characteristics that inform its clinical use. The compound exhibits linear pharmacokinetics across therapeutic doses, with a plasma half-life of approximately 14 hours that supports once-daily dosing. Recent investigations into drug-drug interactions have shown minimal CYP450 inhibition, suggesting a favorable safety profile when co-administered with common medications. However, population pharmacokinetic analyses have identified body weight as a significant covariate affecting drug exposure, which may require consideration in dosing strategies for diverse patient populations.

Manufacturing and formulation advancements for fevipiprant have also progressed significantly. Recent patents disclose improved crystalline forms of 872365-14-5 with enhanced stability and bioavailability. A 2023 publication in the International Journal of Pharmaceutics described a novel nanoemulsion formulation that increases oral absorption by 40% compared to conventional tablets. These technological developments may address previous challenges with variable drug absorption and food effects observed in early clinical trials.

Despite these promising developments, challenges remain in the clinical translation of fevipiprant. The most recent meta-analysis of clinical trial data (Journal of Allergy and Clinical Immunology, 2024) identified a need for better biomarkers to predict treatment response, as only about 60% of asthma patients showed significant clinical improvement. Additionally, long-term safety data beyond 52 weeks remain limited, particularly regarding potential effects on cardiovascular and gastrointestinal systems. Ongoing extension studies and real-world evidence collection will be crucial to fully characterize the benefit-risk profile of this innovative therapeutic agent.

Looking forward, the scientific community anticipates several important developments related to fevipiprant. Current research efforts are exploring combination therapies with biologics (e.g., anti-IL-5 agents) for severe asthma, as well as potential applications in COVID-19-related pulmonary inflammation. The unique mechanism of action of 872365-14-5 continues to make it a valuable tool compound for understanding DP2 receptor biology and its role in various disease processes. As the field progresses, fevipiprant may serve as a cornerstone for the development of an entirely new class of anti-inflammatory medications.

Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.